Diisobutyl Phosphite-d14

Specification

• Molecular Formula: C₈H₅D₁₄O₃P
• Molecular Weight: 208.29

Introduction

Chemical Identity and Structure

Diisobutyl Phosphite-d14 (CAS 1189-24-8) is a deuterated analog of diisobutyl phosphite where 14 hydrogen atoms have been replaced with deuterium (²H or D) atoms. The compound is known by several synonyms:

• bis(2-(methyl-d3)propyl-2,3,3,3-d4) phosphonate

• Diisobutyl Phosphonate-d14

• Phosphonic Acid Diisobutyl Ester-d14

• Phosphorous Acid Diisobutyl Ester-d14

• Di-isobutyl hydrogen phosphate-d14

The molecular structure features a central phosphorus atom bonded to three oxygen atoms, with two isobutyl groups attached via oxygen linkages. The hydrogen atoms in these isobutyl groups have been substituted with deuterium atoms, creating the d14 designation.

Physical and Chemical Properties

The physical and chemical properties of Diisobutyl Phosphite-d14 distinguish it from its non-deuterated counterpart, particularly in spectroscopic applications.

Basic Properties

Property	Value
Molecular Formula	C₈H₅D₁₄O₃P
Molecular Weight	208.29 g/mol
Physical State	Neat (pure compound)
Appearance	Colorless to pale yellow liquid (based on non-deuterated form)
Storage Temperature	+4°C (recommended)
Shipping Temperature	Room Temperature

Applications in Scientific Research

Diisobutyl Phosphite-d14 serves several important functions in analytical chemistry and research settings.

The primary application of Diisobutyl Phosphite-d14 is as a reference compound or internal standard in NMR spectroscopy. Its deuterated form provides clear and distinctive signals in deuterium NMR experiments, which helps in calibrating and referencing other compounds' spectra.

Magnetic Field Stabilization

In NMR spectroscopy, deuterated compounds like Diisobutyl Phosphite-d14 serve as lock signals to stabilize the magnetic field and ensure consistent conditions throughout the experiment. This is crucial for obtaining high-quality spectra that are essential for structural analysis and identification of organic compounds.

Chemical Synthesis Applications

While less common, Diisobutyl Phosphite-d14 might also function as a starting material or reagent in the synthesis of other deuterated compounds. Its role could be particularly important in reactions where the incorporation of deuterium is desired for tracking reaction mechanisms or producing other deuterated analytical standards.

Supplier	Product Code	Format	Price (as of April 2025)	Estimated Delivery
CymitQuimica	TR-D455487	25mg	1,136.00 €	Variable
LGC Standards	TRC-D455482	Neat	Not specified	Not specified

The compound is typically classified as a controlled product, which may require additional documentation for purchase and may have restrictions on shipping and handling.

Analytical Characterization Methods

Several analytical techniques are used to characterize and verify the identity and purity of Diisobutyl Phosphite-d14.

NMR Spectroscopy

¹H NMR spectroscopy shows significantly reduced signals for the positions that have been deuterated, while ²H (deuterium) NMR shows distinctive signals for the deuterated positions. ³¹P NMR is used to characterize the phosphorus environment.

Mass Spectrometry

Mass spectrometry provides confirmation of the molecular weight and isotopic composition of the compound. The distinctive mass pattern due to multiple deuterium atoms creates a characteristic isotopic distribution pattern that differs from the non-deuterated version.

Infrared Spectroscopy

IR spectroscopy can identify characteristic phosphite (P-O) bonds and C-D (carbon-deuterium) stretching frequencies, which appear at lower wavenumbers compared to corresponding C-H stretching frequencies in the non-deuterated compound.

Research Applications and Future Perspectives

Research involving Diisobutyl Phosphite-d14 is primarily focused on its utility as an analytical standard rather than as a subject of study itself. Its main value lies in providing reliable reference signals in deuterium NMR experiments and serving as an internal standard in various analytical methods.

Environmental Fate Studies

Another potential application includes environmental fate studies, where deuterated standards can help track the degradation pathways of organophosphorus compounds in various environmental compartments.